Cas no 442155-62-6 (Aspertine C)

• Product Name: Aspertine C
• CAS No: 442155-62-6
• MF: C₁₅H₃₁NO₂
• MW: 257.412144899368
• CID: 2087309
• Update Time: 2024-02-29

Aspertine C Chemical and Physical Properties

Names and Identifiers

• Aspertine C
• CID 134714976
• (2S)-1-[(2S,6S)-6-[(2S)-2-hydroxypentyl]piperidin-2-yl]pentan-2-ol

• Inchi： 1S/C15H31NO2/c1-3-6-14(17)10-12-8-5-9-13(16-12)11-15(18)7-4-2/h12-18H,3-11H2,1-2H3/t12-,13-,14-,15-/m0/s1
• InChI Key： YASYAQIAFYRYBX-AJNGGQMLSA-N
• SMILES： O[C@@H](CCC)C[C@@H]1CCC[C@@H](C[C@H](CCC)O)N1

Computed Properties

• Exact Mass: 257.235479232 g/mol
• Monoisotopic Mass: 257.235479232 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.5
• Molecular Weight: 257.41

Experimental Properties

• Color/Form: Liquid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines